Cas no 1703901-11-4 ((S)-3-(4-bromo-2,6-dichlorophenyl)morpholine)

• Product Name: (S)-3-(4-bromo-2,6-dichlorophenyl)morpholine
• CAS No: 1703901-11-4
• MF: C₁₀H₁₀BrCl₂NO
• MW: 311.00250005722
• MDL: MFCD32028604
• CID: 5086293
• PubChem ID: 156022646
• Update Time: 2026-03-02

(S)-3-(4-bromo-2,6-dichlorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-bromo-2,6-dichlorophenyl)morpholine
• 1703901-11-4
• F77250
• BS-47665
• (3S)-3-(4-bromo-2,6-dichlorophenyl)morpholine

• MDL： MFCD32028604
• Inchi： 1S/C10H10BrCl2NO/c11-6-3-7(12)10(8(13)4-6)9-5-15-2-1-14-9/h3-4,9,14H,1-2,5H2/t9-/m1/s1
• InChI Key： NQQSXQSTXLDUTL-SECBINFHSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)[C@H]1COCCN1)Cl

Computed Properties

• Exact Mass: 308.93228g/mol
• Monoisotopic Mass: 308.93228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3

Additional information on (S)-3-(4-bromo-2,6-dichlorophenyl)morpholine

Comprehensive Overview of (S)-3-(4-bromo-2,6-dichlorophenyl)morpholine (CAS No. 1703901-11-4)

(S)-3-(4-bromo-2,6-dichlorophenyl)morpholine (CAS No. 1703901-11-4) is a chiral morpholine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a morpholine ring attached to a 4-bromo-2,6-dichlorophenyl group, making it a valuable intermediate for synthesizing bioactive molecules. Its unique stereochemistry and halogenated aromatic structure contribute to its versatility in drug discovery and material science applications.

The growing interest in chiral building blocks like (S)-3-(4-bromo-2,6-dichlorophenyl)morpholine stems from their role in developing enantioselective catalysts and targeted therapeutics. Researchers are increasingly focusing on halogenated compounds due to their enhanced binding affinity and metabolic stability, aligning with trends in fragment-based drug design (FBDD). This compound's CAS No. 1703901-11-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, (S)-3-(4-bromo-2,6-dichlorophenyl)morpholine serves as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its bromo and dichloro substituents enable selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig animations, which are pivotal in constructing complex heterocycles. These reactions are widely discussed in organic chemistry forums and patents, highlighting the compound's utility in late-stage functionalization.

Environmental and green chemistry considerations are also driving interest in this compound. The morpholine moiety is known for its biodegradability, while the halogenated phenyl group allows for structure-activity relationship (SAR) studies with reduced ecotoxicity. This balance addresses the pharmaceutical industry's demand for sustainable synthesis routes, a topic trending in ACS Green Chemistry publications.

Analytical characterization of CAS No. 1703901-11-4 typically involves HPLC chiral separation, NMR spectroscopy, and X-ray crystallography to confirm its (S)-configuration. These techniques are critical for quality control in contract research organizations (CROs), where purity and enantiomeric excess (ee) are paramount. Recent discussions in LinkedIn chemistry groups emphasize the need for robust analytical protocols for such high-value intermediates.

In summary, (S)-3-(4-bromo-2,6-dichlorophenyl)morpholine exemplifies the convergence of chiral synthesis, halogen chemistry, and drug development. Its CAS No. 1703901-11-4 is a key identifier for researchers exploring next-generation pharmaceuticals and specialty chemicals. As the industry shifts toward precision medicine and catalytic efficiency, this compound's role is expected to expand further.